Cas no 1795298-49-5 (2-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one)

• Product Name: 2-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
• CAS No: 1795298-49-5
• MF: C₁₆H₁₉ClFNOS
• MW: 327.844565629959
• CID: 5368871
• Update Time: 2025-06-11

2-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-1-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• 2-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one

• Inchi： 1S/C16H19ClFNOS/c1-21-12-7-10-5-6-11(8-12)19(10)9-15(20)16-13(17)3-2-4-14(16)18/h2-4,10-12H,5-9H2,1H3
• InChI Key： GTEMYLPWQJMEKU-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC(SC)C2)C(=O)C1=C(F)C=CC=C1Cl

Additional information on 2-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one

Comprehensive Analysis of 2-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one (CAS No. 1795298-49-5)

The compound 2-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one (CAS No. 1795298-49-5) is a highly specialized chemical entity with a unique structural framework. Its molecular architecture combines a chloro-fluorophenyl moiety with an 8-azabicyclo[3.2.1]octane core, linked via a ketone functional group. This configuration suggests potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

Recent trends in drug discovery highlight the growing interest in azabicyclic compounds due to their ability to modulate biological pathways with high specificity. The presence of a methylsulfanyl group in this compound further enhances its reactivity profile, making it a candidate for further exploration in medicinal chemistry. Researchers are particularly intrigued by its potential as a scaffold for designing G-protein-coupled receptor (GPCR) modulators, a hot topic in contemporary pharmacology.

From a synthetic chemistry perspective, the 8-azabicyclo[3.2.1]octane skeleton presents intriguing challenges and opportunities. This bicyclic system is known for its conformational rigidity, which can impart significant stereochemical control in drug-target interactions. The incorporation of a chloro-fluorophenyl group adds another layer of complexity, potentially influencing the compound's pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In the context of current pharmaceutical research, there is increasing focus on fluorinated compounds due to their enhanced metabolic stability and membrane permeability. The 2-chloro-6-fluorophenyl moiety in this molecule aligns perfectly with this trend, suggesting possible advantages in drug design. Moreover, the methylsulfanyl substituent may offer unique interactions with biological targets, potentially leading to improved binding affinities.

The compound's structural features have drawn attention in computational chemistry circles, where researchers are investigating its potential as a molecular scaffold for virtual screening campaigns. Its moderate molecular weight (approximately 341.85 g/mol) and balanced lipophilicity make it particularly interesting for central nervous system (CNS) drug discovery, an area where blood-brain barrier penetration is crucial.

From a chemical biology standpoint, the presence of both hydrogen bond acceptors and lipophilic groups in this molecule suggests it could serve as a valuable probe compound for studying protein-ligand interactions. The 8-azabicyclo[3.2.1]octane core is structurally similar to tropane alkaloids, which have historically been important in neuroscience research, potentially opening avenues for investigating neurotransmitter systems.

In the current landscape of pharmaceutical innovation, where there's growing emphasis on targeted therapies and precision medicine, compounds like 2-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one represent valuable tools for drug discovery. Its unique combination of structural elements makes it particularly relevant for researchers exploring new approaches to neurological disorders and metabolic diseases.

The synthetic accessibility of this compound is another area of interest. The 8-azabicyclo[3.2.1]octane system can be constructed through various synthetic routes, allowing for structure-activity relationship (SAR) studies. The methylsulfanyl group offers potential for further derivatization, enabling medicinal chemists to explore diverse chemical space around this central scaffold.

Recent advances in analytical techniques, particularly in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have made characterization of such complex molecules more accessible. This has significant implications for quality control in pharmaceutical development, where precise structural verification is paramount.

In conclusion, 2-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one (CAS No. 1795298-49-5) represents a fascinating case study in modern medicinal chemistry. Its structural complexity, combined with current trends in drug discovery, positions it as a compound of significant interest for researchers exploring new therapeutic modalities. As the pharmaceutical industry continues to seek innovative solutions to complex medical challenges, such specialized chemical entities will undoubtedly play an increasingly important role in advancing human health.